Cas no 872701-85-4 (N-(3,4-dimethoxyphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872701-85-4
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 5509225
• Update Time: 2025-07-19

N-(3,4-dimethoxyphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
• N-(3,4-dimethoxyphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C19H18N4O3S/c1-25-16-5-3-14(11-17(16)26-2)21-18(24)12-27-19-6-4-15(22-23-19)13-7-9-20-10-8-13/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key： COGFRRWTPBODPP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NN=C(C2=CC=NC=C2)C=C1

Additional information on N-(3,4-dimethoxyphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide

Research Brief on N-(3,4-dimethoxyphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872701-85-4)

N-(3,4-dimethoxyphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872701-85-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazine and pyridine core structures, has shown promising potential in targeting specific biological pathways, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its synthesis, pharmacological properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis of N-(3,4-dimethoxyphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide involves a multi-step process that ensures high yield and purity, as reported in recent literature. The compound's structural features, including the dimethoxyphenyl and pyridazine moieties, contribute to its ability to interact with biological targets such as protein kinases. Computational modeling and in vitro assays have demonstrated its binding affinity and selectivity, particularly against kinases involved in inflammatory and proliferative diseases.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on a panel of kinases, revealing its potent activity against specific isoforms. The study highlighted its potential as a lead compound for the development of kinase inhibitors with reduced off-target effects. Additionally, preclinical evaluations have shown that N-(3,4-dimethoxyphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide exhibits favorable pharmacokinetic properties, including oral bioavailability and metabolic stability, which are critical for its transition to clinical trials.

Further research has explored the compound's anti-inflammatory properties, with findings suggesting its ability to modulate key signaling pathways such as NF-κB and MAPK. These pathways are implicated in chronic inflammatory conditions, and the compound's ability to attenuate their activation presents a promising therapeutic strategy. Animal models of inflammation have demonstrated significant reduction in inflammatory markers upon treatment with this compound, supporting its potential as an anti-inflammatory agent.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to enhance its selectivity and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline, with the aim of addressing unmet medical needs in oncology and inflammatory diseases.

In conclusion, N-(3,4-dimethoxyphenyl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872701-85-4) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies will be critical in elucidating its full therapeutic potential and translating these findings into clinical applications.